Cas no 51461-89-3 (7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-)
51461-89-3 structure
Product Name:7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-
CAS No:51461-89-3
MF:C40H74N4
MW:611.042371273041
CID:362239
PubChem ID:21454741
Update Time:2025-04-19
7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-
- 15-[12-(7,15-diazadispiro[5.1.5<sup>8</sup>.3<sup>6</sup>]hexadecan-15-yl)dodecyl]-7,15-diazadispiro[5.1.5<sup>8</sup>.3<sup>6</sup>]hexadecane
- SCHEMBL11704985
- 51461-89-3
- 15,15'-(Dodecane-1,12-diyl)bis(7,15-diazadispiro[5.1.5~8~.3~6~]hexadecane)
- DTXSID50614212
-
- Inchi: 1S/C40H74N4/c1(3-5-7-21-31-43-33-37(23-13-9-14-24-37)41-38(34-43)25-15-10-16-26-38)2-4-6-8-22-32-44-35-39(27-17-11-18-28-39)42-40(36-44)29-19-12-20-30-40/h41-42H,1-36H2
- InChI Key: PSVZTCPJAVETLU-UHFFFAOYSA-N
- SMILES: N1C2(CCCCC2)CN(CCCCCCCCCCCCN2CC3(CCCCC3)NC3(CCCCC3)C2)CC21CCCCC2
Computed Properties
- Exact Mass: 610.59182
- Monoisotopic Mass: 610.59134838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 13
- Complexity: 695
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.54
7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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